Mechanically resilient electrospun TiC nanofibrous mats surface-decorated with Pt nanoparticles for oxygen reduction reaction with enhanced electrocatalytic activities†

Nanoscale Pub Date: 2013-03-19 DOI: 10.1039/C3NR34123B

Abstract

Mechanically resilient mats consisting of overlaid electrospun nanofibers with self-generated TiC crystallites embedded in a carbon matrix are surface-decorated with Pt nanoparticles as a novel electrocatalytic system for oxygen reduction reaction. Electrocatalytic activities (e.g., on-set potential and current density) of Pt are substantially enhanced due to high specific surface area of the support and the synergetic effect of TiC and Pt on electrocatalysis.

Graphical abstract: Mechanically resilient electrospun TiC nanofibrous mats surface-decorated with Pt nanoparticles for oxygen reduction reaction with enhanced electrocatalytic activities
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